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Compound of Interest

Compound Name: C14H12Br3NO

Cat. No.: B12637639 Get Quote

Introduction

The emergence of multidrug-resistant pathogens presents a significant global health challenge,

necessitating the discovery and development of novel antimicrobial agents. Brominated organic

compounds have garnered considerable interest in medicinal chemistry due to their diverse

biological activities, including antimicrobial properties.[1][2][3][4][5] This application note

provides a detailed protocol for evaluating the antimicrobial efficacy of the novel synthetic

compound C14H12Br3NO. The described methodologies are fundamental for determining its

spectrum of activity and potency against a panel of clinically relevant microorganisms.

Compound Profile: C14H12Br3NO

Molecular Formula: C14H12Br3NO

IUPAC Name: (To be determined based on the specific structure)

Molecular Weight: 477.96 g/mol

Chemical Class: Brominated Nitrogen-containing Organic Compound

Predicted Activity: Based on the prevalence of antimicrobial activity in brominated

heterocyclic and aromatic compounds, C14H12Br3NO is hypothesized to possess

antibacterial and/or antifungal properties.[2][3][4][6]
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Experimental Protocols
A systematic evaluation of the antimicrobial properties of C14H12Br3NO will be conducted

using established in vitro assays. The following protocols are adapted from standard

microbiological methods for antimicrobial susceptibility testing.[7][8]

Determination of Minimum Inhibitory Concentration
(MIC) by Broth Microdilution
This method is a quantitative assay to determine the lowest concentration of an antimicrobial

agent that inhibits the visible growth of a microorganism.[8][9]

Materials:

C14H12Br3NO stock solution (e.g., 1 mg/mL in DMSO)

Cation-adjusted Mueller-Hinton Broth (CAMHB) for bacteria or RPMI-1640 for fungi

Sterile 96-well microtiter plates

Bacterial or fungal inocula standardized to 0.5 McFarland (approximately 1.5 x 10^8

CFU/mL)

Positive control antibiotic (e.g., Ciprofloxacin for bacteria, Fluconazole for fungi)

Negative control (broth and DMSO)

Resazurin solution (viability indicator)

Procedure:

Preparation of Microtiter Plates: Add 100 µL of sterile broth to all wells of a 96-well plate.

Serial Dilution: In the first column of wells, add 100 µL of the C14H12Br3NO stock solution to

the 100 µL of broth, creating a 1:2 dilution. Mix well and transfer 100 µL to the next column to

perform a two-fold serial dilution across the plate. Discard the final 100 µL from the last

dilution column.
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Inoculation: Dilute the standardized microbial suspension in broth to achieve a final

concentration of approximately 5 x 10^5 CFU/mL. Add 100 µL of this inoculum to each well,

bringing the total volume to 200 µL.

Controls:

Positive Control: A row with a standard antibiotic undergoing serial dilution.

Negative Control (Sterility): Wells containing only broth.

Growth Control: Wells containing broth and the microbial inoculum.

Solvent Control: Wells containing broth, the microbial inoculum, and the highest

concentration of the solvent (DMSO) used.

Incubation: Incubate the plates at 37°C for 18-24 hours for bacteria or at 35°C for 24-48

hours for fungi.

Reading Results: The MIC is the lowest concentration of C14H12Br3NO where no visible

growth is observed. For enhanced visualization, 20 µL of resazurin solution can be added to

each well and incubated for a further 2-4 hours. A color change from blue to pink indicates

viable cells. The MIC is the lowest concentration that remains blue.

Determination of Minimum Bactericidal/Fungicidal
Concentration (MBC/MFC)
This assay determines the lowest concentration of an antimicrobial agent required to kill a

particular microorganism.

Procedure:

Following the MIC determination, take a 10 µL aliquot from each well that showed no visible

growth.

Spot-plate the aliquot onto a suitable agar medium (e.g., Mueller-Hinton Agar for bacteria,

Sabouraud Dextrose Agar for fungi).
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Incubate the plates under the same conditions as the MIC assay.

The MBC/MFC is the lowest concentration that results in no microbial growth on the agar

plate.

Agar Well Diffusion Assay
This is a qualitative method to assess the antimicrobial activity of a compound.[10]

Materials:

Mueller-Hinton Agar (MHA) plates

Standardized microbial inoculum (0.5 McFarland)

Sterile cotton swabs

Sterile cork borer or pipette tip

C14H12Br3NO solution of known concentration

Procedure:

Inoculation: Dip a sterile cotton swab into the standardized microbial suspension and streak

it evenly across the entire surface of an MHA plate to create a lawn of bacteria.

Well Creation: Use a sterile cork borer to create wells (e.g., 6 mm in diameter) in the agar.

Compound Addition: Add a defined volume (e.g., 50 µL) of the C14H12Br3NO solution into

each well.

Controls: Use a positive control antibiotic and a solvent control in separate wells.

Incubation: Incubate the plates at 37°C for 18-24 hours.

Measurement: Measure the diameter of the zone of inhibition (the clear area around the well

where microbial growth is inhibited) in millimeters.
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Data Presentation
Quantitative data from the antimicrobial assays should be summarized in clear and concise

tables for comparative analysis.

Table 1: Minimum Inhibitory Concentration (MIC) of C14H12Br3NO against various

microorganisms.

Microorganism Strain ID MIC (µg/mL)
Positive
Control

MIC of Control
(µg/mL)

Staphylococcus

aureus
ATCC 29213 Ciprofloxacin

Escherichia coli ATCC 25922 Ciprofloxacin

Pseudomonas

aeruginosa
ATCC 27853 Ciprofloxacin

Candida albicans ATCC 90028 Fluconazole

Methicillin-

Resistant S.

aureus (MRSA)

Clinical Isolate Vancomycin

Table 2: Minimum Bactericidal/Fungicidal Concentration (MBC/MFC) of C14H12Br3NO.

Microorganism Strain ID MBC/MFC (µg/mL)

Staphylococcus aureus ATCC 29213

Escherichia coli ATCC 25922

Pseudomonas aeruginosa ATCC 27853

Candida albicans ATCC 90028

Table 3: Zone of Inhibition Diameters for C14H12Br3NO.
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Microorganism Strain ID
Concentration (µ
g/well )

Zone of Inhibition
(mm)

Staphylococcus

aureus
ATCC 29213

Escherichia coli ATCC 25922

Pseudomonas

aeruginosa
ATCC 27853

Candida albicans ATCC 90028

Visualizations
Caption: Workflow for antimicrobial susceptibility testing of C14H12Br3NO.

Caption: Putative antimicrobial mechanisms of action for C14H12Br3NO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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